Cas no 1049753-50-5 ((R)-γ-(3-thienyl-methyl)-L-ProHCl)

(R)-γ-(3-thienyl-methyl)-L-ProHCl is a chiral proline derivative featuring a thienyl-methyl substitution at the γ-position. This compound is primarily utilized in asymmetric synthesis and pharmaceutical research due to its ability to influence stereoselectivity in catalytic reactions. The thienyl group enhances electronic and steric properties, making it valuable for constructing complex molecular architectures. Its hydrochloride salt form ensures improved solubility and stability for handling and storage. The (R)-configuration provides enantioselective control, critical for applications in medicinal chemistry and peptide modifications. This reagent is particularly advantageous for developing bioactive compounds where precise chirality and functional group compatibility are essential.

(R)-γ-(3-thienyl-methyl)-L-ProHCl structure

1049753-50-5 structure

Product Name:(R)-γ-(3-thienyl-methyl)-L-ProHCl

CAS No:1049753-50-5

MF:

MW:

CID:4559814

Update Time:2025-06-26

(R)-γ-(3-thienyl-methyl)-L-ProHCl Chemical and Physical Properties

Names and Identifiers

- (R)-γ-(3-thienyl-methyl)-L-ProHCl
- (2R,4R)-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
- (2R,4R)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid

(R)-γ-(3-thienyl-methyl)-L-ProHCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	PS-12222-0.5G	(R)-gamma-(3-thienyl-methyl)-L-proline-HCl	1049753-50-5	>95%	0.5g	£701.00	2025-02-08

(R)-γ-(3-thienyl-methyl)-L-ProHCl Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

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Additional information on (R)-γ-(3-thienyl-methyl)-L-ProHCl

Comprehensive Overview of (R)-γ-(3-thienyl-methyl)-L-ProHCl (CAS No. 1049753-50-5): Properties, Applications, and Research Insights

The compound (R)-γ-(3-thienyl-methyl)-L-ProHCl (CAS No. 1049753-50-5) is a specialized chiral derivative of proline, featuring a thienyl-methyl substitution at the γ-position. This unique structural motif has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for peptidomimetics and drug discovery. The thiophene ring in its structure enhances lipophilicity and bioavailability, making it a valuable scaffold for modulating protein-protein interactions.

In recent years, the demand for chiral intermediates like (R)-γ-(3-thienyl-methyl)-L-ProHCl has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers frequently search for "proline derivatives in drug design" or "thiophene-based bioactive compounds," reflecting the compound's relevance in addressing challenges such as enzyme inhibition and receptor targeting. Its CAS No. 1049753-50-5 is often queried in databases like SciFinder and Reaxys for patent and literature reviews.

The synthesis of (R)-γ-(3-thienyl-methyl)-L-ProHCl typically involves stereoselective alkylation of L-proline precursors, followed by salt formation to improve stability. Analytical techniques such as HPLC and chiral chromatography are critical for verifying enantiomeric purity, a key parameter for its use in API development. The compound's physicochemical properties—including solubility in polar solvents and melting point—are well-documented, supporting its utility in high-throughput screening assays.

Beyond pharmaceuticals, (R)-γ-(3-thienyl-methyl)-L-ProHCl has exploratory applications in material science, particularly in designing conductive polymers due to the thiophene moiety's electron-rich nature. This dual utility aligns with trending searches like "multifunctional organic compounds" and "biomaterials for electronics," highlighting its interdisciplinary appeal. However, handling requires standard laboratory precautions, as with most fine chemicals.

Ongoing studies investigate the compound's role in neurodegenerative disease models, leveraging its ability to cross the blood-brain barrier. Such research taps into popular queries like "small molecules for CNS disorders," underscoring its potential in addressing unmet medical needs. Collaborations between academia and industry continue to explore scalable synthesis routes to meet GMP standards.

In summary, (R)-γ-(3-thienyl-methyl)-L-ProHCl (CAS No. 1049753-50-5) exemplifies the convergence of medicinal chemistry and materials innovation. Its versatility and stereochemical precision make it a cornerstone in modern organic synthesis, while its applications resonate with global trends in sustainable drug development and smart materials.